Cas no 128139-38-8 (2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name))

2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name) structure
128139-38-8 structure
Product Name:2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name)
CAS No:128139-38-8
MF:C10H18O7S
MW:282.310722827911
CID:1226330
PubChem ID:9925761
Update Time:2025-04-20

2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

    • 2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name)
    • 1,4-butanediol, 2-[(acetyloxy)methyl]-, 1-acetate 4-methanesulfonate
    • 2-(Acetoxymethyl)-4-[(methylsulfonyl)oxy]butyl acetate
    • DTXSID401160504
    • SCHEMBL6577422
    • 128139-38-8
    • Inchi: 1S/C10H18O7S/c1-8(11)15-6-10(7-16-9(2)12)4-5-17-18(3,13)14/h10H,4-7H2,1-3H3
    • InChI Key: JVCXNJMGKANFHZ-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCCC(COC(C)=O)COC(C)=O

Computed Properties

  • Exact Mass: 282.07734
  • Monoisotopic Mass: 282.07732408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 95.97
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